Cas no 920982-70-3 (Octanoic acid, 8-[(2-ethoxy-2-oxoethyl)amino]-, methyl ester)

• Product Name: Octanoic acid, 8-[(2-ethoxy-2-oxoethyl)amino]-, methyl ester
• CAS No: 920982-70-3
• MF: C₁₃H₂₅NO₄
• MW: 259.341904401779
• CID: 746093
• PubChem ID: 71422518
• Update Time: 2025-04-19

Octanoic acid, 8-[(2-ethoxy-2-oxoethyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 8-[(2-ethoxy-2-oxoethyl)amino]-, methyl ester
• methyl 8-[(2-ethoxy-2-oxoethyl)amino]octanoate
• 920982-70-3
• DTXSID90841540

• Inchi： 1S/C13H25NO4/c1-3-18-13(16)11-14-10-8-6-4-5-7-9-12(15)17-2/h14H,3-11H2,1-2H3
• InChI Key： XFADPVBWKHSFIW-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCCNCC(=O)OCC)=O

Computed Properties

• Exact Mass: 259.17835828g/mol
• Monoisotopic Mass: 259.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.6Ų